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molecular formula C12H9NO3 B174352 2-Hydroxy-5-phenylnicotinic acid CAS No. 10177-08-9

2-Hydroxy-5-phenylnicotinic acid

Cat. No. B174352
CAS RN: 10177-08-9
M. Wt: 215.2 g/mol
InChI Key: SIHMMTANWQXEHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07439246B2

Procedure details

A mixture of 5-bromo-2-hydroxynicotinic acid (436 mg, 2.00 mmol, Syn. Comm., 19 (3&4), 553-559 (1989)), phenylboronic acid (248 mg, 2.03 mmol), Cs2CO3 (1.20 g) and PdCl2 [(t-Bu) 2P(OH)] 2 (170 mg, CombiPhos Catalysts, Inc. Princeton, N.J.) in DMF (10 mL) and water (1.0 mL) was purged with Ar gas and heated at 110° C. for 6 h. Additional phenylboronic acid (75 mg) was added and the mixture was heated at 110° C. for 5 h. To the reaction was added TFA (3 mL), and the mixture was concentrated in vacuo to a volume of ˜12 mL. The mixture was purified by preparative HPLC to afford the desired product (78 mg, 18%). 1H NMR (DMF-d7) δ 14.8 (br s, 1H), 13.8 (br s, 1H), 8.73 (s, 1H), 8.46 (s, 1H), 7.74 (d, 1H, J=7.2 Hz), 7.53-7.42 (m, 3H), 5.81 (s, 1H).
Name
5-bromo-2-hydroxynicotinic acid
Quantity
436 mg
Type
reactant
Reaction Step One
Name
phenylboronic acid
Quantity
248 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
PdCl2
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
desired product
Yield
18%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[N:4][C:5]([OH:11])=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].[C:12]1(B(O)O)[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1.C([O-])([O-])=O.[Cs+].[Cs+]>CN(C=O)C.Cl[Pd]Cl>[O:11]=[C:5]1[C:6]([C:7]([OH:9])=[O:8])=[CH:10][C:2]([C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[CH:3][NH:4]1 |f:2.3.4|

Inputs

Step One
Name
5-bromo-2-hydroxynicotinic acid
Quantity
436 mg
Type
reactant
Smiles
BrC=1C=NC(=C(C(=O)O)C1)O
Name
phenylboronic acid
Quantity
248 mg
Type
reactant
Smiles
C1(=CC=CC=C1)B(O)O
Name
Cs2CO3
Quantity
1.2 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O
Name
PdCl2
Quantity
0 (± 1) mol
Type
catalyst
Smiles
Cl[Pd]Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
water (1.0 mL) was purged with Ar gas
ADDITION
Type
ADDITION
Details
Additional phenylboronic acid (75 mg) was added
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated at 110° C. for 5 h
Duration
5 h
ADDITION
Type
ADDITION
Details
To the reaction was added TFA (3 mL)
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated in vacuo to a volume of ˜12 mL
CUSTOM
Type
CUSTOM
Details
The mixture was purified by preparative HPLC

Outcomes

Product
Name
desired product
Type
product
Smiles
O=C1NC=C(C=C1C(=O)O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 78 mg
YIELD: PERCENTYIELD 18%
YIELD: CALCULATEDPERCENTYIELD 18.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.